Cas no 5402-31-3 (2-[2-(prop-2-en-1-yl)phenoxy]acetohydrazide)

2-[2-(prop-2-en-1-yl)phenoxy]acetohydrazide structure
5402-31-3 structure
Product Name:2-[2-(prop-2-en-1-yl)phenoxy]acetohydrazide
CAS No:5402-31-3
MF:C11H14N2O2
MW:206.241062641144
CID:1586757
PubChem ID:781546
Update Time:2025-04-21

2-[2-(prop-2-en-1-yl)phenoxy]acetohydrazide Chemical and Physical Properties

Names and Identifiers

    • 2-[2-(prop-2-en-1-yl)phenoxy]acetohydrazide
    • 2-(2-Allylphenoxy)acetohydrazide
    • acetic acid, 2-[2-(2-propen-1-yl)phenoxy]-, hydrazide
    • 2-(2-prop-2-enylphenoxy)acetohydrazide
    • AKOS002662629
    • BIM-0020173.P001
    • SR-01000207907
    • STL371318
    • Cambridge id 5402313
    • Oprea1_378215
    • 5402-31-3
    • DTXSID60354778
    • BBL026025
    • CS-0323235
    • VS-08185
    • 415943-39-4
    • CCG-8043
    • SR-01000207907-1
    • CBMicro_020241
    • 5415-68-9
    • AB00084054-01
    • Inchi: 1S/C11H14N2O2/c1-2-5-9-6-3-4-7-10(9)15-8-11(14)13-12/h2-4,6-7H,1,5,8,12H2,(H,13,14)
    • InChI Key: FDMDOFHSIBMLPP-UHFFFAOYSA-N
    • SMILES: O(CC(NN)=O)C1C=CC=CC=1CC=C

Computed Properties

  • Exact Mass: 206.10562
  • Monoisotopic Mass: 206.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • Density: 1.121
  • Boiling Point: 405.2°C at 760 mmHg
  • Flash Point: 198.9°C
  • Refractive Index: 1.55
  • PSA: 64.35
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